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Compound of Interest

Compound Name: Streptozocin

Cat. No.: B1681764 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers encountering high mortality rates in mice following high-dose

streptozotocin (STZ) administration for the induction of diabetes.

Troubleshooting Guide: High Mortality After STZ
Injection
High mortality is a significant concern in high-dose STZ-induced diabetes models. This guide

addresses common causes and provides actionable solutions.
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Problem Potential Cause
Troubleshooting Steps &

Recommendations

High mortality within the first 5

days post-STZ injection.

Acute STZ Toxicity: STZ can

have direct toxic effects on

organs other than the

pancreas, such as the liver

and kidneys, especially at high

doses.

- Optimize STZ Dose: Conduct

a pilot study with a range of

STZ doses (e.g., 150-200

mg/kg) to determine the

optimal dose for your specific

mouse strain and experimental

conditions that induces robust

hyperglycemia with acceptable

mortality. - Mouse Strain

Selection: Be aware that

different mouse strains exhibit

varying sensitivity to STZ. For

instance, nude mice from

Charles River Laboratories

(CRL) have been reported to

have lower mortality rates

compared to those from

Taconic Farms (TAC) or

Jackson Laboratories (JAX) at

similar high doses. - Hydration:

Administer 1.0 mL of sterile

physiological saline

subcutaneously to counteract

dehydration.

Mortality occurring more than

10 days post-STZ injection.

Complications of Severe

Hyperglycemia: Sustained high

blood glucose levels lead to

complications such as

dehydration, significant weight

loss, and polyuria, which can

be fatal.

- Blood Glucose Monitoring:

Regularly monitor blood

glucose levels. - Supportive

Care: Provide supportive care,

including easily accessible

food and water. In some

cases, low-dose insulin

therapy may be considered to

manage extreme

hyperglycemia and reduce
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mortality, though this can

complicate the interpretation of

results. - Humane Endpoints:

Establish

To cite this document: BenchChem. [Technical Support Center: High-Dose Streptozotocin
Mouse Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681764#high-mortality-rate-in-mice-after-high-dose-
streptozotocin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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